Cas no 919784-55-7 (Benzoic acid, 3-(cyclopentyloxy)-5-(phenylmethoxy)-)
919784-55-7 structure
Product Name:Benzoic acid, 3-(cyclopentyloxy)-5-(phenylmethoxy)-
CAS No:919784-55-7
MF:C19H20O4
MW:312.359705924988
CID:761234
PubChem ID:59127115
Update Time:2025-04-19
Benzoic acid, 3-(cyclopentyloxy)-5-(phenylmethoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 3-(cyclopentyloxy)-5-(phenylmethoxy)-
- 3-Benzyloxy-5-cyclopentyloxy-benzoic acid
- 3-cyclopentyloxy-5-phenylmethoxybenzoic acid
- DTXSID20731021
- NAVPOCQJXTXGBU-UHFFFAOYSA-N
- 3-(Cyclopentyloxy)-5-[(phenylmethyl)oxy]benzoic acid
- SCHEMBL1427102
- 919784-55-7
- 3-(Benzyloxy)-5-(cyclopentyloxy)benzoic acid
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- Inchi: 1S/C19H20O4/c20-19(21)15-10-17(22-13-14-6-2-1-3-7-14)12-18(11-15)23-16-8-4-5-9-16/h1-3,6-7,10-12,16H,4-5,8-9,13H2,(H,20,21)
- InChI Key: NAVPOCQJXTXGBU-UHFFFAOYSA-N
- SMILES: O(C1C=C(C(=O)O)C=C(C=1)OCC1C=CC=CC=1)C1CCCC1
Computed Properties
- Exact Mass: 312.13615911g/mol
- Monoisotopic Mass: 312.13615911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 372
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 55.8Ų
Benzoic acid, 3-(cyclopentyloxy)-5-(phenylmethoxy)- Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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